Cas no 391-78-6 (6-fluoroquinolin-4-ol)

6-fluoroquinolin-4-ol structure
6-fluoroquinolin-4-ol structure
Product Name:6-fluoroquinolin-4-ol
CAS No:391-78-6
MF:C9H6FNO
MW:163.148445606232
MDL:MFCD00269610
CID:304204
PubChem ID:2774498
Update Time:2025-04-19

6-fluoroquinolin-4-ol Chemical and Physical Properties

Names and Identifiers

    • 6-Fluoroquinolin-4-ol
    • 6-Fluoro-4-hydroxyquinoline
    • 4-Quinolinol, 6-fluoro-
    • 4-HYDROXY-6-FLUOROQUINOLINE
    • 6-Fluor-chinolin-4-ol
    • 6-fluoro-4-quinolinol
    • 6-Fluoroquinolin-4(1H)-one
    • 6-fluoro-1H-quinolin-4-one
    • 6-fluoro-quinolin-4-ol
    • BYZXOYSEYWCLOK-UHFFFAOYSA-N
    • KUC100211
    • PubChem5897
    • Oprea1_070300
    • 6-Fluoro-4-hydroxy quinoline
    • 6-fluoranyl-1H-quinolin-4-one
    • KUC100211N
    • 6-Fluoroquinolin-4-ol, AldrichCPR
    • STK787842
    • BB 0221886
    • FS-1084
    • 6-fluoro-4-oxo-1,4-dihydroquinoline
    • Boc-(R)-3-Amino-3-(4-bromo-phenyl)-propionicacid
    • J-650041
    • SY003657
    • AKOS009158664
    • MFCD12190049
    • AM20051138
    • FT-0621126
    • A824441
    • Z431511916
    • F2156-0066
    • 6-fluoro-1H-quinolin-4-one;6-Fluoro-4-hydroxyquinoline
    • EN300-235812
    • MFCD00269610
    • AKOS002336240
    • 391-78-6
    • AB05527
    • SCHEMBL591523
    • CS-0044574
    • 2-Naphthalenecarboxylic?acid,?2-amino-1,2,3,4-tetrahydro-8-methoxy-
    • DTXSID40959907
    • AC-3046
    • 21873-50-7
    • SB68126
    • DB-049385
    • 6-fluoroquinolin-4-ol
    • MDL: MFCD00269610
    • Inchi: 1S/C9H6FNO/c10-6-1-2-8-7(5-6)9(12)3-4-11-8/h1-5H,(H,11,12)
    • InChI Key: BYZXOYSEYWCLOK-UHFFFAOYSA-N
    • SMILES: FC1C=CC2=C(C=1)C(C=CN2)=O

Computed Properties

  • Exact Mass: 163.04300
  • Monoisotopic Mass: 163.043
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 0.7
  • Topological Polar Surface Area: 29.1

Experimental Properties

  • Color/Form: Not available
  • Density: 1.366
  • Melting Point: 221-223 ºC
  • Boiling Point: 317 ºC
  • Flash Point: 145 ºC
  • Refractive Index: 1.571
  • PSA: 33.12000
  • LogP: 2.07950
  • Solubility: Not available

6-fluoroquinolin-4-ol Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

6-fluoroquinolin-4-ol Pricemore >>

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6-fluoroquinolin-4-ol Production Method

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